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Compound of Interest

8-Chloro-2-methylquinoline-4-
Compound Name:
carboxylic acid

Cat. No.: B1623129

An In-Depth Technical Guide to 8-Chloro-2-methylquinoline-4-carboxylic acid

Abstract

This technical guide provides a comprehensive overview of 8-Chloro-2-methylquinoline-4-
carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry and
synthetic research. As members of the quinoline-4-carboxylic acid class, these molecules serve
as crucial scaffolds for the development of novel therapeutic agents.[1][2] This document,
intended for researchers, chemists, and drug development professionals, details the
compound's structural and physicochemical properties, provides an authoritative, step-by-step
synthesis protocol based on the Pfitzinger reaction, and discusses its potential applications as
a key chemical intermediate. The guide emphasizes the mechanistic reasoning behind the
synthetic methodology, ensuring a deep and practical understanding of the compound's
preparation and utility.

Chemical Identity and Structural Elucidation

8-Chloro-2-methylquinoline-4-carboxylic acid is a derivative of quinoline, a bicyclic aromatic
heterocycle. Its structure is characterized by a methyl group at the 2-position, a carboxylic acid
at the 4-position, and a chlorine atom at the 8-position. These substitutions significantly
influence the molecule's electronic properties, reactivity, and biological potential.

The definitive structure is presented below.
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5-Chloroisatin +KOH Base-Catalyzed Keto-acid Intermediate Condensation imine (Schiff Base) Intramolecular Cyclization 8-Chloro-2-methylquinoline
+ Pyruvic Acid Ring Opening (Isatinate) (Imine Formation) & Dehydration -4-carboxylic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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